Cas no 1214353-45-3 (3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol)

• Product Name: 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol
• CAS No: 1214353-45-3
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• CID: 4998190
• Update Time: 2025-08-04

3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-2-(trifluoromethyl)biphenyl-3-ol
• 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol

• Inchi： 1S/C13H8F4O/c14-9-4-1-3-8(7-9)10-5-2-6-11(18)12(10)13(15,16)17/h1-7,18H
• InChI Key： YEMCKSSDQTWAEZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=C(C=1)F)O)(F)F

Computed Properties

• Exact Mass: 256.051
• Monoisotopic Mass: 256.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol

Introduction to 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol (CAS No. 1214353-45-3)

3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1214353-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This biphenyl derivative features a unique structural configuration, incorporating both fluoro and trifluoromethyl substituents, which endows it with distinct chemical properties and potential biological activities. The compound’s molecular structure consists of two benzene rings connected at the para position, with a hydroxyl group at the third position of one ring and fluorine and trifluoromethyl groups at the second position of the other ring.

The significance of fluoro and trifluoromethyl substituents in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The fluoro atom, being highly electronegative, can enhance metabolic stability by resisting hydrolysis and oxidation, while the trifluoromethyl group often improves binding affinity to biological targets by increasing lipophilicity and reducing ionization potential. In the context of 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol, these substituents are strategically positioned to influence both solubility and interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications affect biological activity. Studies have demonstrated that biphenyl derivatives can serve as versatile scaffolds for developing novel therapeutic agents. The presence of both fluoro and trifluoromethyl groups in 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory pathways, cancer metabolism, or neurological disorders. The hydroxyl group further enhances its reactivity, allowing for further functionalization through esterification, etherification, or other derivatization strategies.

Current research in the field of biphenyl derivatives has highlighted their role as intermediates in synthesizing bioactive molecules. For instance, studies have explored the use of biphenyl-based compounds in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural rigidity provided by the biphenyl core allows for precise tuning of electronic properties, making it an ideal platform for designing molecules with high selectivity. The specific arrangement of substituents in 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol may confer unique advantages in terms of binding affinity and resistance to metabolic degradation.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their improved pharmacological profiles. Fluorine atoms can alter hydrogen bonding patterns, polarizability, and electron distribution within a molecule, all of which are critical factors in determining drug efficacy. Similarly, the trifluoromethyl group is known to enhance binding interactions by increasing lipophilicity and reducing pKa values. These characteristics make 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol a promising candidate for further investigation as a lead compound or intermediate in medicinal chemistry programs.

In vitro studies have begun to uncover the potential biological activities of related biphenyl derivatives. For example, certain biphenyl-based compounds have shown inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation pathways. While specific data on 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol is limited at this time, its structural features suggest that it may exhibit similar inhibitory properties or target other relevant biological pathways. Further research is warranted to explore its interaction with enzymes or receptors involved in disease processes.

The synthesis of 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to construct the biphenyl core, followed by selective fluorination and trifluoromethylation at desired positions. The introduction of the hydroxyl group can be accomplished through reduction of a carbonyl precursor or direct hydroxylation under controlled conditions. Advanced synthetic techniques such as flow chemistry may also be employed to improve scalability and reproducibility.

The analytical characterization of 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol relies on modern spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution NMR provides detailed information about molecular connectivity and substitution patterns, while MS confirms molecular weight and fragmentation pathways. Additionally, X-ray crystallography may be utilized to determine the precise three-dimensional structure if single crystals can be obtained.

Quality control protocols are essential for ensuring the consistency and purity of 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol during production and storage. Techniques such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC/MS) are commonly used for purity assessment, while Karl Fischer titration can quantify moisture content if hygroscopicity is a concern. Stability studies under various storage conditions help establish appropriate shelf life recommendations for different formulations.

The potential applications of 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a valuable building block for designing advanced polymers or specialty chemicals with tailored properties. For instance, fluorinated biphenyl derivatives have been explored as liquid crystals or organic semiconductors due to their ability to self-assemble into ordered structures with desirable optical characteristics.

In conclusion, 3'-Fluoro-2-(trifluoromethyl)biphenyl-3-ol (CAS No. 1214353-45-3) represents a structurally intriguing compound with significant potential in drug discovery and materials science. Its combination of fluoro and trifluoromethyl substituents offers advantages in terms of metabolic stability and binding affinity, while its biphenyl core provides flexibility for further derivatization. Continued research into its biological activities will likely uncover new therapeutic opportunities across multiple disease areas.